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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612 Get Quote

A comprehensive review of publicly available data on the toxicological profile of the azo dye

Acid Orange 95 (C.I. 24780; CAS No. 12217-33-3) reveals a significant lack of in-depth,

substance-specific safety information. While general concerns associated with the broader

class of azo dyes exist, detailed quantitative toxicological data and mechanistic studies for Acid

Orange 95 are not readily available in the scientific literature or regulatory databases. This

guide summarizes the currently known information and highlights the critical data gaps for this

compound.

General Safety and Hazards
Acid Orange 95 is an anionic azo dye used in the textile and leather industries. General safety

information suggests that while it may not be acutely toxic under normal conditions of use,

precautions are necessary to avoid potential irritation and long-term health effects. Some

sources indicate that Acid Orange 95 can cause serious eye irritation and is toxic to aquatic life

with long-lasting effects. As with many azo dyes, there is a potential for carcinogenic effects,

though specific studies on Acid Orange 95 are not publicly accessible.

Quantitative Toxicological Data
A thorough search for quantitative toxicological data for Acid Orange 95 yielded no specific

values for key toxicological endpoints. The following table summarizes the lack of available

data for this specific substance.
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Toxicological Endpoint Value for Acid Orange 95 Data Source

Acute Oral Toxicity (LD50) Not Available -

Acute Dermal Toxicity (LD50) Not Available -

Acute Inhalation Toxicity

(LC50)
Not Available -

No-Observed-Adverse-Effect

Level (NOAEL)
Not Available -

Lowest-Observed-Adverse-

Effect Level (LOAEL)
Not Available -

It is important to note that the absence of data does not equate to the absence of hazard. In the

absence of specific data for Acid Orange 95, a precautionary approach should be taken,

considering the potential hazards associated with other structurally related azo dyes.

Genotoxicity and Carcinogenicity
No specific genotoxicity or carcinogenicity studies for Acid Orange 95 were identified in the

public domain. Azo dyes as a class have been scrutinized for their potential to be metabolized

to aromatic amines, some of which are known carcinogens. However, without specific testing of

Acid Orange 95, its genotoxic and carcinogenic potential remains uncharacterized.

Aquatic Toxicity
There are indications that Acid Orange 95 is "toxic to aquatic life with long lasting effects."

However, specific quantitative data from standardized ecotoxicity tests, such as LC50 (lethal

concentration for 50% of organisms) or EC50 (effective concentration for 50% of organisms) for

relevant aquatic species, were not found.

Experimental Protocols and Signaling Pathways
Due to the lack of publicly available primary research studies on the toxicology of Acid Orange

95, no detailed experimental protocols or elucidated signaling pathways related to its potential

toxicity can be provided.
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Logical Relationship: Data Gap Analysis
The following diagram illustrates the current state of toxicological knowledge for Acid Orange

95, highlighting the significant data gaps.
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Caption: Availability of toxicological data for Acid Orange 95.
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Conclusion for Researchers and Drug Development
Professionals
The significant lack of publicly available, in-depth toxicological data for Acid Orange 95

presents a challenge for a comprehensive risk assessment. For researchers, scientists, and

drug development professionals, this data gap underscores the need for caution when handling

this substance. Any application of Acid Orange 95 where human or environmental exposure is

possible should be approached with a thorough understanding of the potential hazards

associated with azo dyes in general. Further toxicological studies, including acute and chronic

toxicity, genotoxicity, carcinogenicity, and ecotoxicity, are necessary to establish a complete

safety profile for Acid Orange 95. In the absence of such data, the use of well-characterized

and less hazardous alternatives should be considered.

To cite this document: BenchChem. [The Toxicity of Acid Orange 95: An In-depth Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#is-acid-orange-95-toxic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1172612#is-acid-orange-95-toxic
https://www.benchchem.com/product/b1172612#is-acid-orange-95-toxic
https://www.benchchem.com/product/b1172612#is-acid-orange-95-toxic
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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